1-[(4-chlorophenyl)sulfonyl]-N-(2-pyridinylmethyl)prolinamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-(pyridin-2-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H18ClN3O3S/c18-13-6-8-15(9-7-13)25(23,24)21-11-3-5-16(21)17(22)20-12-14-4-1-2-10-19-14/h1-2,4,6-10,16H,3,5,11-12H2,(H,20,22)
• InChI Key: TUQFMNPIHSEOOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CC=N3
• Molecular Formula: C17H18ClN3O3S
• Molecular Weight: 379.9 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to "1-[(4-chlorophenyl)sulfonyl]-N-(2-pyridinylmethyl)prolinamide" involves strategic reactions under mild conditions. For instance, the acid-catalyzed reaction of related compounds with phenols can lead to the formation of new pyrrolidine derivatives, showcasing the versatility of such frameworks in synthetic chemistry (Smolobochkin et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds within this class often features a significant stereochemical component, as evidenced by studies on similar molecules. The enantiomers of such compounds can exhibit different biological activities, emphasizing the importance of stereochemistry in their functional behavior (Carosati et al., 2009).

Chemical Reactions and Properties

The chemical reactions associated with sulfonamide derivatives, including those similar to the subject compound, can lead to a variety of products, depending on the reactants and conditions. For instance, alpha-selenenylation reactions of aldehydes and ketones have been catalyzed effectively by related compounds, highlighting their reactivity and potential for diverse chemical transformations (Wang et al., 2005).

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a novel compound. If it were a drug, its mechanism of action would depend on the biological target it interacts with.